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Compound of Interest

7-Fluoro-4-hydroxy-3-
Compound Name:
nitroquinoline

Cat. No.: B1344299

An In-depth Technical Guide to 7-Fluoro-4-hydroxy-3-nitroquinoline (CAS: 256923-33-8)

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

Introduction

7-Fluoro-4-hydroxy-3-nitroquinoline is a substituted quinoline derivative with the chemical
formula CeHsFN20s.[1] The quinoline scaffold is a prominent heterocyclic structure in medicinal
chemistry, forming the basis for a wide range of therapeutic agents. The introduction of a
fluorine atom, a hydroxyl group, and a nitro group to this scaffold suggests a potential for
diverse biological activities. This guide provides a comprehensive overview of the known
properties, a proposed synthetic route, and the predicted biological activities of 7-Fluoro-4-
hydroxy-3-nitroquinoline, based on the analysis of structurally related compounds. This
document is intended to serve as a resource for researchers and professionals in drug
discovery and development by consolidating the available information and highlighting areas
for future investigation.

Physicochemical Properties

The basic physicochemical properties of 7-Fluoro-4-hydroxy-3-nitroquinoline are
summarized in the table below. It is important to note that some of these properties are
predicted and have not been experimentally verified.
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Property Value Source
CAS Number 256923-33-8 [1]
Molecular Formula CoHsFN203 [1]
Molecular Weight 208.15 g/mol [1]
Purity >97% (typical) [2]
Boiling Point 338.2+37.0 °C (Predicted) [31[4]
Density 1.585+0.06 g/cm3 (Predicted) [3114]
pKa -0.47+0.50 (Predicted) [3]
InChi Key QQCYUTXNUGPTAV- 2]

UHFFFAOYSA-N

Synthesis and Characterization

While a specific, detailed synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline is not readily

available in the published literature, a plausible synthetic route can be proposed based on

established methods for the synthesis of substituted quinolines.[5]

Proposed Synthetic Pathway

A potential synthetic route could involve the Conrad-Limpach reaction to form the 4-

hydroxyquinoline core, followed by nitration.
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Proposed Synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline

3-Fluoroaniline Diethyl malonate
Intermediate A

Cyclization
High Temperature)

G-Fluoro-4-hydroxyquino|in9 ( Nitrating Agent (e.g., HNO3/H2S0a4) )
G-Fluoro-4-hydroxy-3-nitroquino|in9

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 7-Fluoro-4-hydroxy-3-nitroquinoline.

General Synthetic Methodology

o Step 1: Synthesis of 7-Fluoro-4-hydroxyquinoline. This can be achieved via the Conrad-
Limpach synthesis.[5] 3-Fluoroaniline would be reacted with diethyl malonate, followed by a
thermal cyclization of the resulting intermediate to yield 7-Fluoro-4-hydroxyquinoline.

e Step 2: Nitration. The 7-Fluoro-4-hydroxyquinoline intermediate would then be nitrated to
introduce the nitro group at the 3-position. This is typically carried out using a mixture of
concentrated nitric acid and sulfuric acid under controlled temperature conditions.

Predicted Spectral Characteristics
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The structural features of 7-Fluoro-4-hydroxy-3-nitroquinoline suggest the following
expected spectral data:

e 1H NMR: Signals corresponding to the aromatic protons on the quinoline ring system. The
exact chemical shifts and coupling constants would be influenced by the electron-
withdrawing effects of the fluorine and nitro groups.

e 13C NMR: Resonances for the nine carbon atoms of the quinoline core. The carbons
attached to the fluorine, hydroxyl, and nitro groups would exhibit characteristic chemical
shifts.

» IR Spectroscopy: Absorption bands corresponding to the O-H stretch of the hydroxyl group,
the N-O stretches of the nitro group, the C-F stretch, and the aromatic C-H and C=C
vibrations of the quinoline ring.

e Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the
compound (208.15 g/mol ).

Potential Biological Activity and Applications

The biological activity of 7-Fluoro-4-hydroxy-3-nitroquinoline has not been extensively
studied. However, based on the known activities of structurally similar compounds, several
potential applications can be hypothesized.

Antimicrobial Activity

The fluoroquinolone class of antibiotics is well-established for its broad-spectrum antibacterial
activity.[6][7] The fluorine atom at the 7-position is a common feature in many potent
fluoroquinolones. Additionally, nitro-aromatic compounds, including nitroquinolines, are known
to possess antimicrobial properties.[8] Therefore, 7-Fluoro-4-hydroxy-3-nitroquinoline is a
promising candidate for investigation as a novel antimicrobial agent.

Anticancer Activity

Numerous quinoline derivatives have been investigated for their anticancer properties.[9] The
mechanism of action often involves the inhibition of key enzymes in cancer cell proliferation
and survival. The combination of the quinoline scaffold with a nitro group, which can be

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1344299?utm_src=pdf-body
https://www.benchchem.com/product/b1344299?utm_src=pdf-body
https://www.mdpi.com/1420-3049/27/5/1658
https://www.researchgate.net/publication/358986041_Fluoroquinolones'_Biological_Activities_against_Laboratory_Microbes_and_Cancer_Cell_Lines
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-nitroquinoline-compounds-in-specialized-chemical-manufacturing-ex
https://www.benchchem.com/product/b1344299?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

bioreduced to generate reactive species, suggests potential for cytotoxic activity against cancer
cells.

Anti-inflammatory and Antiallergic Activity

Studies on 4-hydroxy-3-nitro-2-quinolones have demonstrated their potential as inhibitors of
allergic reactions.[10][11] This suggests that 7-Fluoro-4-hydroxy-3-nitroquinoline may also
possess anti-inflammatory or antiallergic properties.

Proposed Mechanism of Action

The potential mechanisms of action for the biological activities of 7-Fluoro-4-hydroxy-3-
nitroquinoline are likely multifaceted, stemming from its distinct structural motifs.

Potential Mechanisms of Action of 7-Fluoro-4-hydroxy-3-nitroquinoline
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Caption: Hypothesized mechanisms contributing to the biological activity.

Safety and Handling
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The safety data sheet for 7-Fluoro-4-hydroxy-3-nitroquinoline indicates that it should be
handled with care in a laboratory setting.[4] Standard precautions for handling chemical
reagents should be followed, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or a
fume hood. For detailed safety information, refer to the manufacturer's safety data sheet.

Conclusion

7-Fluoro-4-hydroxy-3-nitroquinoline is a promising, yet understudied, chemical entity. While
specific experimental data is scarce, analysis of its structural analogues suggests significant
potential for biological activity, particularly in the areas of antimicrobial, anticancer, and anti-
inflammatory research. This technical guide provides a foundation for future investigations into
this compound by proposing a synthetic route and outlining its potential therapeutic
applications. Further research is warranted to fully characterize its physicochemical properties,
elucidate its biological activities, and determine its mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6257690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257690/
https://pubmed.ncbi.nlm.nih.gov/1151993/
https://pubmed.ncbi.nlm.nih.gov/1151993/
https://pubs.acs.org/doi/10.1021/jm00241a017
https://www.benchchem.com/product/b1344299#7-fluoro-4-hydroxy-3-nitroquinoline-cas-number-256923-33-8
https://www.benchchem.com/product/b1344299#7-fluoro-4-hydroxy-3-nitroquinoline-cas-number-256923-33-8
https://www.benchchem.com/product/b1344299#7-fluoro-4-hydroxy-3-nitroquinoline-cas-number-256923-33-8
https://www.benchchem.com/product/b1344299#7-fluoro-4-hydroxy-3-nitroquinoline-cas-number-256923-33-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1344299?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

